![molecular formula C18H11Cl2N3O2S B2805983 2-cyano-N-(2,4-dichlorophenyl)-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetamide CAS No. 924872-99-1](/img/structure/B2805983.png)
2-cyano-N-(2,4-dichlorophenyl)-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-cyano-N-(2,4-dichlorophenyl)-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetamide” is a chemical with the molecular formula C18H11Cl2N3O2S . It has a molecular weight of 404.27 .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C18H11Cl2N3O2S . This indicates that it contains 18 carbon atoms, 11 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Antimicrobial Activity
One of the prominent applications of compounds structurally related to 2-cyano-N-(2,4-dichlorophenyl)-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetamide is their antimicrobial activity. Research has demonstrated that these compounds exhibit significant antibacterial and antifungal properties. For instance, thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial potential against various microorganisms, showcasing moderate to good activity (Mistry, Desai, & Intwala, 2009). Furthermore, specific derivatives have shown promising activities against gram-positive and gram-negative bacteria, including Staphylococcus aureus and Escherichia coli (Horishny & Matiichuk, 2020).
Anticancer Properties
Another critical application area is the potential anticancer activity of these compounds. Some synthesized derivatives have exhibited promising antitumor properties against various cancer cell lines, including colon, breast, and liver cancers (George, 2012). A notable study focused on the stereoselective synthesis and QSAR study of cytotoxic 2-(4-oxo-thiazolidin-2-ylidene)-2-cyano-N-arylacetamides, indicating their efficacy in inhibiting tumor cell growth through a combination of 3D-pharmacophore modeling and QSAR analysis.
Structural and Chemical Analysis
The chemical and structural elucidation of these compounds contributes significantly to understanding their biological activities. Crystallographic studies have provided insights into the molecular configurations of (oxothiazolidin-2-ylidene)acetamides, laying the groundwork for further modifications to enhance their biological efficacy (Galushchinskiy, Slepukhin, & Obydennov, 2017).
Synthesis and Reactivity
The synthesis methodologies developed for these compounds have broad implications for medicinal chemistry. Researchers have explored various synthetic routes to introduce functional groups that could potentially increase the biological activity of the thiazolidinone core. For instance, the cyclocondensation reactions leading to new heterocyclic assemblies showcase the versatility of thiazolidinones in synthesizing pharmacologically active molecules (Obydennov et al., 2017).
Properties
IUPAC Name |
(2Z)-2-cyano-N-(2,4-dichlorophenyl)-2-(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl2N3O2S/c19-11-6-7-15(14(20)8-11)22-17(25)13(9-21)18-23(16(24)10-26-18)12-4-2-1-3-5-12/h1-8H,10H2,(H,22,25)/b18-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISJOXNPFBGTERG-AQTBWJFISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=C(C#N)C(=O)NC2=C(C=C(C=C2)Cl)Cl)S1)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N(/C(=C(\C#N)/C(=O)NC2=C(C=C(C=C2)Cl)Cl)/S1)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.